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Compound of Interest

Compound Name: 2-(Furan-2-yl)-2-oxoacetic acid

Cat. No.: B138613

Technical Guide: 2-(Furan-2-yl)-2-oxoacetic Acid

An In-depth Profile for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-(Furan-2-yl)-2-oxoacetic acid,
a key intermediate in various synthetic processes, particularly within the pharmaceutical
industry. This document outlines its chemical properties, a representative synthesis protocol,
and its primary applications.

Chemical Identity and Properties

2-(Furan-2-yl)-2-oxoacetic acid, also known as 2-furylglyoxylic acid, is a crucial building block
in organic synthesis. Its chemical structure consists of a furan ring attached to an alpha-keto
acid moiety. This arrangement of functional groups makes it a versatile reagent in the synthesis
of more complex molecules.

Below is a summary of its key quantitative data:
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Property Value References
CAS Number 1467-70-5 [11[2][3][4]
Molecular Formula CeH404 [1][2]
Molecular Weight 140.09 g/mol [11[2]

Melting Point 92-97 °C [1][5]

Boiling Point 235 °C at 760 mmHg [1][5]
Appearance Light brown to brown solid [5]

Synthesis Protocol: One-Pot Reaction

A notable and efficient method for synthesizing 2-(Furan-2-yl)-2-oxoacetic acid is a one-pot
reaction utilizing readily available starting materials.[2] This approach avoids the isolation of
intermediates, thereby streamlining the production process and potentially increasing overall

yield.
Materials:

Furfural

e Nitromethane

o A suitable copper salt (e.g., copper acetate)
e Methanol

e Acetic Acid

o Water

» Hydrochloric Acid

Methodology:
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o Step 1: Initial Reaction: The synthesis begins with the reaction of furfural and nitromethane
under specific conditions. The molar quantities of the reactants are carefully measured to
ensure optimal conversion.

o Step 2: In-situ Conversion: Following the initial reaction, acetic acid and a copper salt are
introduced directly into the reaction mixture. The solvent system is adjusted to a specific ratio
of methanol, acetic acid, and water (e.g., 1:1:4 by volume). The reaction is then heated to a
specific temperature (e.g., 90°C) for a set duration (e.g., 3 hours) to facilitate the conversion
to 2-(Furan-2-yl)-2-oxoacetic acid.[2]

» Work-up and Isolation: Upon completion, the reaction mixture is cooled to room temperature.
The volatile components, such as acetic acid and methanol, are removed using a rotary
evaporator. This process results in a suspension containing the desired product. The pH of
the resulting solution is then adjusted to 3 with hydrochloric acid to fully precipitate the 2-
(Furan-2-yl)-2-oxoacetic acid. The final product can then be collected and purified.

Key Applications in Research and Development

2-(Furan-2-yl)-2-oxoacetic acid is a valuable intermediate in the synthesis of a variety of
organic compounds.[5] Its primary applications are found in:

o Pharmaceutical Synthesis: It is a critical intermediate in the production of certain antibiotics,
such as Cefuroxime.[2]

o Agrochemicals: The compound serves as a precursor for various agrochemical products.[5]

o Material Science: It is used in the synthesis of polymers, including polyesters and
polyamides.[5]

o Specialty Chemicals: The reactivity of 2-(Furan-2-yl)-2-oxoacetic acid makes it suitable for
the production of various dyes and pigments.[5]

Visualized Workflow and Synthesis Pathway

The following diagrams illustrate the logical workflow for the characterization and synthesis of
2-(Furan-2-yl)-2-oxoacetic acid.
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Caption: Logical workflow for the characterization of 2-(Furan-2-yl)-2-oxoacetic acid.
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Caption: Simplified workflow of the one-pot synthesis and a key application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(Furan-2-yl)-2-oxoacetic acid CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138613#2-furan-2-yl-2-oxoacetic-acid-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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